Cas no 2138181-58-3 (rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2138181-58-3
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6463225
• PubChem ID: 165464765
• Update Time: 2025-10-29

rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138181-58-3
• EN300-803822
• rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine

• Inchi： 1S/C13H20N2/c1-3-10-5-4-6-11(7-10)12-8-15-9-13(12,2)14/h4-7,12,15H,3,8-9,14H2,1-2H3/t12-,13+/m0/s1
• InChI Key： QADZDZMSSONZEY-QWHCGFSZSA-N
• SMILES： N1C[C@@H](C2C=CC=C(CC)C=2)[C@@](C)(C1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine

Rac-(3R,4S)-4-(3-Ethylphenyl)-3-Methylpyrrolidin-3-Amine (CAS No. 2138181-58-3): A Comprehensive Overview

Rac-(3R,4S)-4-(3-Ethylphenyl)-3-Methylpyrrolidin-3-Amine, also identified by its CAS registry number 2138181-58-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique structural properties and functional versatility. The molecule features a pyrrolidine ring system with specific stereochemistry at the 3R and 4S positions, along with substituents that include an ethylphenyl group and a methylamine moiety. These structural elements contribute to its distinctive chemical behavior and biological activity.

The synthesis of rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine involves advanced organic chemistry techniques, often leveraging asymmetric catalysis or stereoselective reactions to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes. The compound's structure has been extensively studied using modern analytical tools such as X-ray crystallography, NMR spectroscopy, and mass spectrometry, providing detailed insights into its molecular geometry and conformational dynamics.

One of the most promising applications of rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine lies in the field of medicinal chemistry. Its unique combination of steric and electronic properties makes it an attractive candidate for drug design. Recent studies have explored its potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, researchers have reported that this compound exhibits selective binding to certain adrenergic receptors, suggesting its potential role in the treatment of cardiovascular disorders or central nervous system diseases.

In addition to its pharmacological applications, rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin-3-amine has also garnered attention in materials science. Its ability to form stable supramolecular assemblies under specific conditions has led to investigations into its use as a building block for self-assembled monolayers or nanomaterials. Recent experiments have demonstrated that this compound can serve as a template for the formation of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

The environmental impact of rac-(3R,4S)-4-(3-ethylphenyl)-3-methylpyrrolidin- has also been a topic of recent research. Studies have evaluated its biodegradability under various environmental conditions, with findings indicating moderate persistence in aqueous environments. This information is crucial for assessing its potential risks to ecosystems and guiding responsible disposal practices.

From a manufacturing standpoint, the production scale-up of rac-(3R,4S)-4-(3-ethylphenyl)- has been optimized through continuous-flow synthesis methods. These methods not only enhance reaction efficiency but also reduce waste generation, aligning with current sustainability goals in the chemical industry.

In summary, rac-(3R,4S)-4-( is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for both academic research and industrial innovation.